Cas no 6277-02-7 (3-oxo-2-phenylpentanenitrile)

• Product Name: 3-oxo-2-phenylpentanenitrile
• CAS No: 6277-02-7
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 957757
• PubChem ID: 97763
• Update Time: 2025-08-04

3-oxo-2-phenylpentanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-oxo-2-phenylpentanenitrile
• 1-Cyano-1-phenyl-2-butanone; Phenyl-propionyl-essigsaeurenitril; 3-Oxo-2-phenyl-valeronitril; 3-oxo-2-phenyl-pentanenitrile; USAF EL-86; 2-Butanone, 1-cyano-1-phenyl-; 1-Fenyl-1-kyan-2-butanon [Czech]; Valeronitrile, 3-oxo-2-phenyl-; 3-oxo-2-phenyl-valeronitrile; 2-Oxo-2-phenylvaleronitrile; (+-)-3-Oxo-2-phenyl-valeriansaeure-nitril; BRN 2692970;

• Inchi： 1S/C11H11NO/c1-2-11(13)10(8-12)9-6-4-3-5-7-9/h3-7,10H,2H2,1H3
• InChI Key： CDTCQMCSOFAGDD-UHFFFAOYSA-N
• SMILES： O=C(CC)C(C#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 173.08413
• Monoisotopic Mass: 173.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• Density: 1.062
• Boiling Point: 253.9°C at 760 mmHg
• Flash Point: 107.3°C
• Refractive Index: 1.521
• PSA: 40.86
• LogP: 2.27288

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 3-oxo-2-phenylpentanenitrile

Professional Introduction to 3-oxo-2-phenylpentanenitrile (CAS No. 6277-02-7)

3-oxo-2-phenylpentanenitrile, with the chemical formula C₉H₇O₂N, is a significant compound in the field of organic chemistry and pharmaceutical research. Its CAS number, CAS No. 6277-02-7, uniquely identifies it in scientific literature and databases, facilitating precise referencing and research. This compound, also known as phenylpentanenitrile, is characterized by its nitrile group and ketone functionality, making it a versatile intermediate in synthetic chemistry.

The structural attributes of 3-oxo-2-phenylpentanenitrile contribute to its utility in various chemical transformations. The presence of both a carbonyl group and a nitrile moiety allows for diverse reactions such as condensation, cyclization, and nucleophilic addition, which are pivotal in the synthesis of more complex molecules. These reactions are particularly relevant in the development of novel pharmaceuticals and agrochemicals.

In recent years, 3-oxo-2-phenylpentanenitrile has garnered attention for its role in the synthesis of bioactive molecules. For instance, studies have demonstrated its utility in constructing heterocyclic frameworks that are prevalent in many pharmacologically active compounds. The ability to incorporate this compound into larger molecular structures has opened new avenues for drug discovery and development.

One of the most compelling aspects of 3-oxo-2-phenylpentanenitrile is its application in medicinal chemistry. Researchers have leveraged its reactivity to develop inhibitors targeting various biological pathways. Notably, derivatives of this compound have shown promise in preclinical studies as potential treatments for neurological disorders. The structural flexibility offered by the nitrile and ketone groups allows chemists to fine-tune properties such as solubility, bioavailability, and binding affinity, which are critical for therapeutic efficacy.

The synthesis of 3-oxo-2-phenylpentanenitrile typically involves multi-step organic reactions starting from readily available precursors. Advanced synthetic methodologies have been developed to improve yield and purity, making it more accessible for industrial applications. Techniques such as catalytic hydrogenation, cross-coupling reactions, and asymmetric synthesis have been employed to enhance the efficiency of its production.

In addition to its pharmaceutical applications, 3-oxo-2-phenylpentanenitrile finds utility in materials science. Its ability to form stable complexes with metals has led to research into its use as a ligand in catalytic systems. These complexes can be employed in various industrial processes, including polymerization and organic transformations, highlighting the compound's broad applicability.

The latest research on 3-oxo-2-phenylpentanenitrile has also explored its environmental impact and sustainable production methods. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Such initiatives align with global trends toward sustainable chemistry practices.

The future prospects of 3-oxo-2-phenylpentanenitrile in scientific research are promising. Ongoing studies aim to uncover new applications and optimize existing ones through innovative synthetic strategies. As our understanding of molecular interactions deepens, this compound is likely to play an increasingly important role in both academic research and industrial applications.

In conclusion, CAS No. 6277-02-7, corresponding to 3-oxo-2-phenylpentanenitrile, is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features make it a valuable building block for pharmaceuticals, materials science, and beyond. As research continues to evolve, the potential applications of this compound are expected to expand further.